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3-(4-chlorophenyl)-N-[(3,4-dihydroxyphenyl)methyl]adamantane-1-carboxamide 3-(4-chlorophenyl)-N-[(3,4-dihydroxyphenyl)methyl]adamantane-1-carboxamide ABC294735 is a dual SK1/SK2 inhibitor with potential anticancer activity.
Brand Name: Vulcanchem
CAS No.: 917236-13-6
VCID: VC0516727
InChI: InChI=1S/C24H26ClNO3/c25-19-4-2-18(3-5-19)23-9-16-7-17(10-23)12-24(11-16,14-23)22(29)26-13-15-1-6-20(27)21(28)8-15/h1-6,8,16-17,27-28H,7,9-14H2,(H,26,29)
SMILES: C1C2CC3(CC1CC(C2)(C3)C(=O)NCC4=CC(=C(C=C4)O)O)C5=CC=C(C=C5)Cl
Molecular Formula: C24H26ClNO3
Molecular Weight: 411.92114

3-(4-chlorophenyl)-N-[(3,4-dihydroxyphenyl)methyl]adamantane-1-carboxamide

CAS No.: 917236-13-6

Cat. No.: VC0516727

Molecular Formula: C24H26ClNO3

Molecular Weight: 411.92114

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

3-(4-chlorophenyl)-N-[(3,4-dihydroxyphenyl)methyl]adamantane-1-carboxamide - 917236-13-6

Specification

Description ABC294735 is a dual SK1/SK2 inhibitor with potential anticancer activity.
CAS No. 917236-13-6
Molecular Formula C24H26ClNO3
Molecular Weight 411.92114
IUPAC Name 3-(4-chlorophenyl)-N-[(3,4-dihydroxyphenyl)methyl]adamantane-1-carboxamide
Standard InChI InChI=1S/C24H26ClNO3/c25-19-4-2-18(3-5-19)23-9-16-7-17(10-23)12-24(11-16,14-23)22(29)26-13-15-1-6-20(27)21(28)8-15/h1-6,8,16-17,27-28H,7,9-14H2,(H,26,29)
Standard InChI Key KNZHUAFGWMRPPB-NBKKPGCJSA-N
SMILES C1C2CC3(CC1CC(C2)(C3)C(=O)NCC4=CC(=C(C=C4)O)O)C5=CC=C(C=C5)Cl
Appearance white solid powder

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